Cas no 101654-35-7 (Benzene, 1,2,4-tribromo-3-chloro-)

Benzene, 1,2,4-tribromo-3-chloro-, is a halogenated aromatic compound characterized by its distinct substitution pattern of three bromine atoms and one chlorine atom on the benzene ring. This structure imparts high thermal stability and chemical inertness, making it suitable for applications in flame retardants, intermediates in organic synthesis, and specialty chemical formulations. Its precise halogenation enhances reactivity in electrophilic substitution reactions while maintaining robustness under harsh conditions. The compound's well-defined molecular architecture ensures consistent performance in high-value industrial processes, particularly where controlled halogenation is critical. Handling requires adherence to safety protocols due to its potential toxicity and environmental persistence.

Benzene, 1,2,4-tribromo-3-chloro- structure

101654-35-7 structure

Product Name:Benzene, 1,2,4-tribromo-3-chloro-

CAS No:101654-35-7

MF:C₆H₂Br₃Cl

MW:349.24507856369

CID:3556337

PubChem ID:85527112

Update Time:2025-05-19

Benzene, 1,2,4-tribromo-3-chloro- Chemical and Physical Properties

Names and Identifiers

- Benzene, 1,2,4-tribromo-3-chloro-
- 1,2,4-Tribromo-3-chlorobenzene
- 101654-35-7
- DTXSID701306739
- Inchi： 1S/C6H2Br3Cl/c7-3-1-2-4(8)6(10)5(3)9/h1-2H
- InChI Key： SRJPBVCXHWTLBN-UHFFFAOYSA-N
- SMILES： C1(Br)=CC=C(Br)C(Cl)=C1Br

Computed Properties

Exact Mass: 347.73747g/mol
Monoisotopic Mass: 345.73952g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 120
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 349.24g/mol
XLogP3: 4.6
Topological Polar Surface Area: 0Å²

Benzene, 1,2,4-tribromo-3-chloro- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013027876-250mg	2,3,6-Tribromochlorobenzene	101654-35-7	97%	250mg	$475.20	2023-09-04
Alichem	A013027876-500mg	2,3,6-Tribromochlorobenzene	101654-35-7	97%	500mg	$847.60	2023-09-04
Alichem	A013027876-1g	2,3,6-Tribromochlorobenzene	101654-35-7	97%	1g	$1519.80	2023-09-04

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Additional information on Benzene, 1,2,4-tribromo-3-chloro-

Recent Advances in the Study of Benzene, 1,2,4-tribromo-3-chloro- (CAS: 101654-35-7) in Chemical and Biomedical Research

Benzene, 1,2,4-tribromo-3-chloro- (CAS: 101654-35-7) is a halogenated aromatic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in biomedical research. This compound, characterized by its bromine and chlorine substitutions, has been the subject of numerous studies aimed at understanding its reactivity, toxicity, and utility in synthetic chemistry and drug development. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in the field.

Recent studies have focused on the synthesis and characterization of Benzene, 1,2,4-tribromo-3-chloro-, with particular emphasis on its role as a building block for more complex chemical structures. Researchers have employed advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), to elucidate its molecular structure and confirm its purity. These efforts are critical for ensuring the reproducibility of experiments and the reliability of subsequent applications.

In the realm of biomedical research, Benzene, 1,2,4-tribromo-3-chloro- has been investigated for its potential as a precursor in the development of novel therapeutic agents. Preliminary studies suggest that its halogen-rich structure may confer unique pharmacological properties, such as enhanced binding affinity to specific biological targets. However, concerns regarding its toxicity and environmental persistence have also prompted investigations into safer derivatives and alternative synthetic routes.

Environmental and toxicological studies have revealed that Benzene, 1,2,4-tribromo-3-chloro- exhibits moderate to high persistence in aquatic ecosystems, raising concerns about its potential bioaccumulation and ecological impact. Researchers are actively exploring degradation pathways and remediation strategies to mitigate these effects. These findings underscore the importance of balancing the compound's utility with its environmental footprint.

Looking ahead, the continued exploration of Benzene, 1,2,4-tribromo-3-chloro- (CAS: 101654-35-7) holds promise for advancing both chemical synthesis and biomedical applications. Future research directions may include the development of greener synthetic methods, the discovery of new pharmacological activities, and the optimization of its environmental safety profile. By addressing these challenges, the scientific community can unlock the full potential of this intriguing compound.